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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the deuterated compound 3-(4-
Chlorophenyl)-1-isoindolinone-d4, focusing on its fundamental physicochemical properties.

Molecular Identity and Structure

Molecular Formula: C1aDaHeCINO[1][2]
Synonyms: 3-(p-Chlorophenyl)-phthalimidine-d4, 3-(4-Chlorophenyl)isoindolinone-d4[1]

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a deuterated analog of 3-(4-
Chlorophenyl)isoindolin-1-one[2][3]. The deuterium labeling is located on the benzene ring of
the isoindolinone moiety. Stable isotope-labeled compounds like this are valuable as internal
standards for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, and as
tracers in metabolic studies[2][3]. Deuteration can potentially alter the pharmacokinetic and
metabolic profiles of a drug[2][3]. The unlabeled compound, 3-(4-Chlorophenyl)isoindolin-1-
one, serves as an important intermediate in the synthesis of pharmaceuticals, including
diuretics like Chlorthalidone[4].
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Physicochemical Data

The key quantitative data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 and its unlabeled
counterpart are summarized in the table below for direct comparison.

3-(4-Chlorophenyl)-1- 3-(4-Chlorophenyl)-1-
Property L . L. .

isoindolinone-d4 isoindolinone (Unlabeled)
Molecular Weight 247.713 g/mol [1] 243.69 g/mol [4][5][6]
Molecular Formula C14D4HeCINO[1][2] C14H10CINO[4][5][6][71[8]
CAS Number Not specified for deuterated 2224-77-3[1][41[6]1[71[8]

Experimental Considerations

While specific experimental protocols for the synthesis of the deuterated compound are not
detailed in the provided search results, the synthesis of the unlabeled 3-(4-
Chlorophenyl)isoindolin-1-one can be achieved through methods such as the Sonogashira
reaction or cyclocarbonylation of ortho-ethynylbenzamides[4]. These methods could likely be
adapted for the synthesis of the deuterated analog by using appropriately deuterated starting

materials.
Workflow for Quantitative Analysis using Isotope Dilution Mass Spectrometry:

The following diagram illustrates a typical workflow where 3-(4-Chlorophenyl)-1-
isoindolinone-d4 would be used as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Matrix 3-(4—Ch\orophir?;/li)e-lv‘-,i‘g;indolinone-d4 Solid Phase or \ ﬂ\quid Chromatography Mass Spectrome!ry\ ( Quantification
(e.g., Plasma, Urine) (Internal Standard) Liquid-Liquid Extractlon) k (Separation) (Detection) ) k(Analyte/IS Ratio)
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Fig 1. A generalized workflow for a bioanalytical method using a stable isotope-labeled internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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